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Compound of Interest

Compound Name:
Methyl 2,4-dichloroquinazoline-7-

carboxylate

Cat. No.: B599916 Get Quote

An In-depth Technical Guide to Methyl 2,4-
dichloroquinazoline-7-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, and potential applications of Methyl 2,4-dichloroquinazoline-7-carboxylate, a

heterocyclic compound of interest in medicinal chemistry and drug discovery.

Chemical Structure and Nomenclature
Methyl 2,4-dichloroquinazoline-7-carboxylate is a substituted quinazoline derivative. The

core of the molecule is a bicyclic aromatic structure composed of a benzene ring fused to a

pyrimidine ring, known as a quinazoline. This core is substituted with two chlorine atoms at

positions 2 and 4, and a methyl carboxylate group at position 7.

Chemical Structure:

Nomenclature:

Systematic IUPAC Name: Methyl 2,4-dichloroquinazoline-7-carboxylate
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Synonyms: 2,4-Dichloro-7-quinazolinecarboxylic acid methyl ester, 7-(Methoxycarbonyl)-2,4-

dichloroquinazoline

CAS Number: 174074-89-6

Physicochemical Properties
Quantitative data for Methyl 2,4-dichloroquinazoline-7-carboxylate is not extensively

reported in publicly available literature, suggesting it may be a novel or less-studied research

chemical. The following table summarizes the available and predicted data.

Property Value Source

Molecular Formula C₁₀H₆Cl₂N₂O₂ [Calculated]

Molecular Weight 257.07 g/mol [Calculated]

Appearance White to off-white solid
[General observation for

similar compounds]

Melting Point Data not available -

Boiling Point Data not available -

Solubility

Likely soluble in organic

solvents like DMSO, DMF, and

chlorinated solvents. Poorly

soluble in water.

[Inferred from structure]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Methyl 2,4-dichloroquinazoline-
7-carboxylate is not readily available in peer-reviewed literature. However, a plausible

synthetic route can be inferred from established methods for the synthesis of quinazoline

derivatives. The synthesis would likely involve a two-step process: the formation of the 2,4-

dichloroquinazoline core from a substituted anthranilic acid, followed by esterification.

Proposed Synthetic Pathway:
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2-Amino-4-(methoxycarbonyl)benzoic acid 2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylic acid

1. Urea or Phosgene equivalent
2. Cyclization Methyl 2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylateEsterification (MeOH, H+) Methyl 2,4-dichloroquinazoline-7-carboxylateChlorination (POCl3, heat)
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To cite this document: BenchChem. ["Methyl 2,4-dichloroquinazoline-7-carboxylate" chemical
structure and nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599916#methyl-2-4-dichloroquinazoline-7-
carboxylate-chemical-structure-and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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